![molecular formula C19H24N3O+ B1237676 3-[(1-benzyl-1H-indazol-3-yl)oxy]-N,N-dimethylpropan-1-aminium](/img/structure/B1237676.png)
3-[(1-benzyl-1H-indazol-3-yl)oxy]-N,N-dimethylpropan-1-aminium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzydamine(1+) is an organic cation obtained by protonation of the tertiary amino group of benzydamine. It is the major microspecies at pH 7.3 of benzydamine, which is a locally-acting nonsteroidal anti-inflammatory drug with additional local anaesthetic and analgesic properties. It is an ammonium ion derivative and an organic cation. It is a conjugate acid of a benzydamine.
Scientific Research Applications
Synthesis and Chemical Properties
- Benzylation of 3-(γ-Dimethylaminopropoxy)-1H-indazole : Studied the benzylation of this compound using alkaline earth metals and their amides as metalating reagents in liquid ammonia. This process led to the formation of benzydamine and other by-products, demonstrating the compound's reactivity and potential for chemical synthesis (Soga, Niwa, Hashimoto, & Umezawa, 1972).
Biological Activity and Applications
- Synthesis and Biological Evaluation of Analogs : A study focused on synthesizing and evaluating novel pyrazoles and indazoles, including derivatives similar to 3-[(1-benzyl-1H-indazol-3-yl)oxy]-N,N-dimethylpropan-1-aminium. These compounds were found to be potent activators of the nitric oxide receptor, soluble guanylate cyclase, and showed potential in inhibiting platelet aggregation (Selwood et al., 2001).
Pharmacological Research
- Study on Synthetic Cannabinoids : Research into synthetic cannabinoids, including compounds structurally related to this compound, highlighted their pharmacological significance. These studies are essential for understanding the pharmacokinetics and potential therapeutic applications of such compounds (Qian, Jia, Li, Hua, & Liu, 2017).
Chemical Synthesis and Modification
- Alkylation and Ring Closure Reactions : Utilized 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a compound structurally related to this compound, for various alkylation and ring closure reactions. This study contributes to the generation of a diverse library of compounds, showcasing the versatility of such structures in chemical synthesis (Roman, 2013).
properties
Molecular Formula |
C19H24N3O+ |
---|---|
Molecular Weight |
310.4 g/mol |
IUPAC Name |
3-(1-benzylindazol-3-yl)oxypropyl-dimethylazanium |
InChI |
InChI=1S/C19H23N3O/c1-21(2)13-8-14-23-19-17-11-6-7-12-18(17)22(20-19)15-16-9-4-3-5-10-16/h3-7,9-12H,8,13-15H2,1-2H3/p+1 |
InChI Key |
CNBGNNVCVSKAQZ-UHFFFAOYSA-O |
SMILES |
C[NH+](C)CCCOC1=NN(C2=CC=CC=C21)CC3=CC=CC=C3 |
Canonical SMILES |
C[NH+](C)CCCOC1=NN(C2=CC=CC=C21)CC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.